Cas no 2680802-82-6 (benzyl N-benzyl-N-(2-cyanophenyl)carbamate)

• Product Name: benzyl N-benzyl-N-(2-cyanophenyl)carbamate
• CAS No: 2680802-82-6
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 5624901
• PubChem ID: 165925500
• Update Time: 2025-06-10

benzyl N-benzyl-N-(2-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297418
• 2680802-82-6
• benzyl N-benzyl-N-(2-cyanophenyl)carbamate

• Inchi： 1S/C22H18N2O2/c23-15-20-13-7-8-14-21(20)24(16-18-9-3-1-4-10-18)22(25)26-17-19-11-5-2-6-12-19/h1-14H,16-17H2
• InChI Key： LBDHZZFTKQJEOB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=CC=1C#N)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.136827821g/mol
• Monoisotopic Mass: 342.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-benzyl-N-(2-cyanophenyl)carbamate

Introduction to benzyl N-benzyl-N-(2-cyanophenyl)carbamate (CAS No. 2680802-82-6)

Benzyl N-benzyl-N-(2-cyanophenyl)carbamate (CAS No. 2680802-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a 2-cyanophenyl group. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of benzyl N-benzyl-N-(2-cyanophenyl)carbamate is defined by the following formula: C₁₉H₁₇N₃O₃. The compound's molecular weight is approximately 335.35 g/mol, and it exhibits a high degree of stability under standard laboratory conditions. Its solubility properties make it suitable for use in a variety of solvents, including ethanol, methanol, and dimethyl sulfoxide (DMSO), which are commonly employed in synthetic chemistry and biological assays.

In recent years, the study of benzyl N-benzyl-N-(2-cyanophenyl)carbamate has been driven by its potential applications in the development of novel therapeutic agents. Research has shown that this compound can serve as a versatile building block for the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, the presence of the 2-cyanophenyl group has been linked to enhanced binding affinity to specific protein targets, making it an attractive candidate for drug design.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of benzyl N-benzyl-N-(2-cyanophenyl)carbamate as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific PPIs involved in cancer cell proliferation. This finding highlights the potential of benzyl N-benzyl-N-(2-cyanophenyl)carbamate as a lead compound for further optimization and development into therapeutic agents.

Beyond its role in drug discovery, benzyl N-benzyl-N-(2-cyanophenyl)carbamate has also been investigated for its utility in chemical biology research. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported the use of this compound as a probe to investigate the mechanisms underlying protein aggregation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that certain derivatives of benzyl N-benzyl-N-(2-cyanophenyl)carbamate could effectively disrupt protein aggregates, suggesting potential therapeutic applications in these conditions.

The synthesis of benzyl N-benzyl-N-(2-cyanophenyl)carbamate typically involves multi-step reactions, starting from readily available starting materials such as benzaldehyde and aniline derivatives. The key steps include the formation of an intermediate amine through reductive amination, followed by coupling with cyanobenzene to introduce the 2-cyanophenyl group. The final step involves carbamate formation using benzyl chloroformate or other suitable reagents. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of safety and handling, benzyl N-benzyl-N-(2-cyanophenyl)carbamate should be managed with standard laboratory precautions due to its organic nature and potential reactivity with certain chemicals. It is important to store the compound under dry conditions and away from strong oxidizing agents to maintain its stability and integrity. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for benzyl N-benzyl-N-(2-cyanophenyl)carbamate are promising, with ongoing research aimed at exploring its full potential in various applications. As new synthetic methods and biological assays continue to be developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.